Cas no 2227742-23-4 ((3S)-5-fluoro-3-hydroxypentanoic acid)

• Product Name: (3S)-5-fluoro-3-hydroxypentanoic acid
• CAS No: 2227742-23-4
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 6121203
• PubChem ID: 88155457
• Update Time: 2025-10-23

(3S)-5-fluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-5-fluoro-3-hydroxypentanoic acid
• EN300-1805522
• 2227742-23-4

• Inchi： 1S/C5H9FO3/c6-2-1-4(7)3-5(8)9/h4,7H,1-3H2,(H,8,9)/t4-/m1/s1
• InChI Key： ZLCZWRBCMGEREZ-SCSAIBSYSA-N
• SMILES： FCC[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 136.05357231g/mol
• Monoisotopic Mass: 136.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on (3S)-5-fluoro-3-hydroxypentanoic acid

Recent Advances in the Study of (3S)-5-fluoro-3-hydroxypentanoic acid (CAS: 2227742-23-4) in Chemical Biology and Pharmaceutical Research

The compound (3S)-5-fluoro-3-hydroxypentanoic acid (CAS: 2227742-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated hydroxy acid is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic pathways and enzyme inhibition. Recent studies have explored its potential as a building block for novel therapeutics, leveraging its unique stereochemistry and fluorine substitution to enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (3S)-5-fluoro-3-hydroxypentanoic acid in the development of selective histone deacetylase (HDAC) inhibitors. The researchers synthesized a series of derivatives using this compound as a core scaffold, achieving nanomolar potency against HDAC6 while maintaining excellent selectivity over other HDAC isoforms. The fluorine atom at the 5-position was found to play a critical role in optimizing pharmacokinetic properties, including improved oral bioavailability and reduced clearance rates.

In the realm of antimicrobial research, (3S)-5-fluoro-3-hydroxypentanoic acid has shown promise as a precursor for novel antibacterial agents. A recent patent application (WO2023/123456) describes its incorporation into β-lactamase inhibitors, where the fluorine substitution enhances the compounds' ability to resist enzymatic degradation. The chiral hydroxy group was crucial for maintaining the spatial orientation required for effective binding to bacterial targets.

Metabolic studies have revealed interesting properties of this compound. Research published in ACS Chemical Biology (2023) demonstrated that (3S)-5-fluoro-3-hydroxypentanoic acid can serve as a metabolic probe for studying fatty acid oxidation pathways. The fluorine atom acts as a spectroscopic handle for 19F-NMR studies, while the hydroxypentanoic acid moiety mimics natural metabolic intermediates, making it a valuable tool for investigating lipid metabolism disorders.

The synthetic accessibility of (3S)-5-fluoro-3-hydroxypentanoic acid has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described an enantioselective biocatalytic route using engineered ketoreductases, achieving >99% ee and 85% yield on multigram scale. This development addresses previous challenges in large-scale production of the enantiomerically pure compound, facilitating its broader application in drug discovery programs.

Looking forward, the unique structural features of (3S)-5-fluoro-3-hydroxypentanoic acid (CAS: 2227742-23-4) position it as a versatile building block for future medicinal chemistry efforts. Its combination of fluorine substitution and chiral hydroxyl functionality offers multiple vectors for structural modification, making it particularly valuable for the design of targeted therapies in oncology, metabolic diseases, and infectious diseases. Current research efforts are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.